molecular formula C7H11N3O2 B8769443 N-methoxy-N,1-dimethyl-1H-imidazole-5-carboxamide CAS No. 592554-79-5

N-methoxy-N,1-dimethyl-1H-imidazole-5-carboxamide

Cat. No.: B8769443
CAS No.: 592554-79-5
M. Wt: 169.18 g/mol
InChI Key: OIBLLPCEDOTORN-UHFFFAOYSA-N
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Description

N-methoxy-N,1-dimethyl-1H-imidazole-5-carboxamide is a useful research compound. Its molecular formula is C7H11N3O2 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

592554-79-5

Molecular Formula

C7H11N3O2

Molecular Weight

169.18 g/mol

IUPAC Name

N-methoxy-N,3-dimethylimidazole-4-carboxamide

InChI

InChI=1S/C7H11N3O2/c1-9-5-8-4-6(9)7(11)10(2)12-3/h4-5H,1-3H3

InChI Key

OIBLLPCEDOTORN-UHFFFAOYSA-N

Canonical SMILES

CN1C=NC=C1C(=O)N(C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Triethylamine (5.51 mL, 39.646 mmol) was added slowly to a mixture of commercially available 1-methyl-1H-imidazole-5-carboxylic acid (2 g, 15.859 mmol), N,O-dimethylhydroxylamine hydrochloride (1.55 g, 15.859 mmol), and EDCI (3.65 g, 19.03 mmol) in CH2Cl2 (10 mL). The mixture was stirred at room temperature for 72 hours then quenched with saturated aqueous NaHCO3. Water (50 mL) was added followed by additional CH2Cl2. The mixture was stirred for 10 minutes and layers were separated. The CH2Cl2 layer was dried over Na2SO4, then filtered. The solvent was removed under reduced pressure and the residual oil chromatographed (CH2Cl2/EtOAc) to provide the product as a solid.
Quantity
5.51 mL
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
1.55 g
Type
reactant
Reaction Step One
Name
Quantity
3.65 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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